Cas no 15268-07-2 (3,3'-Oxydianiline)

• Product Name: 3,3'-Oxydianiline
• CAS No: 15268-07-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD09834067
• CID: 194839
• PubChem ID: 167270
• Update Time: 2025-06-08

3,3'-Oxydianiline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3,3'-oxybis-
• 3-(3-aminophenoxy)aniline
• 3,3’- DIAMINODIPHENYL ETHER（33ODA）
• 3,3- DIAMINODIPHENYL ETHER(33ODA)
• 3,3-Oxybisbenzolamine
• 3,3'-oxydianiline
• Benzenamine, 3,3'-oxybis-
• LXJLFVRAWOOQDR-UHFFFAOYSA-N
• 3,3'-Oxybisbenzenamine
• 3,3'-diaminodiphenyl ether
• 3,3'-Oxybisaniline
• 3-(3-azanylphenoxy)aniline
• 3,3'-Diamino diphenyl ether
• 3-(3-Aminophenoxy)phenylamine #
• 3,3'- DIAMINODIPHENYL ETHER
• BC225140
• AK390786
• AX8079641
• A809343
• CS-0156875
• AKOS015915335
• O0568
• 3,3 inverted exclamation mark -Oxydianiline
• O10905
• MFCD09834067
• DTXSID70165099
• 15268-07-2
• SCHEMBL55303
• AMY38653
• FT-0691966
• DS-13002
• SY117498
• 3,3'-Oxybis[benzenamine]; 3,3'-Diaminodiphenyl Ether;3,3'-Oxydiphenylamine; 3-(3-Aminophenoxy)aniline
• 3,3'-Oxydianiline

• MDL： MFCD09834067
• Inchi： 1S/C12H12N2O/c13-9-3-1-5-11(7-9)15-12-6-2-4-10(14)8-12/h1-8H,13-14H2
• InChI Key： LXJLFVRAWOOQDR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3
• XLogP3: 2.1

Experimental Properties

• Density: 1.216
• Boiling Point: 380.2°Cat760mmHg
• Flash Point: 206.1°C
• Refractive Index: 1.665
• PSA: 61.27

Additional information on 3,3'-Oxydianiline

Comprehensive Overview of 3,3'-Oxydianiline (CAS No. 15268-07-2): Properties, Applications, and Industry Trends

3,3'-Oxydianiline (CAS No. 15268-07-2), also known as 4,4'-Diaminodiphenyl ether or ODA, is a high-performance aromatic diamine widely utilized in advanced polymer synthesis. This compound features a unique ether-linked biphenyl structure, which imparts exceptional thermal stability, mechanical strength, and chemical resistance to derived materials. As industries increasingly prioritize sustainable and durable materials, 3,3'-Oxydianiline has gained attention for its role in developing next-generation polyimides, epoxy resins, and other specialty polymers.

The molecular structure of 3,3'-Oxydianiline consists of two amine-functionalized phenyl rings connected by an oxygen bridge, contributing to its high reactivity in polycondensation reactions. Researchers frequently search for "ODA solubility in organic solvents" or "3,3'-Oxydianiline melting point" (typically 187–189°C), reflecting its importance in formulation optimization. Recent studies highlight its compatibility with green chemistry principles, as manufacturers explore solvent-free polymerization techniques to reduce environmental impact—a topic trending in sustainable material science forums.

In electronics applications, 3,3'-Oxydianiline-based polyimides dominate discussions around "flexible printed circuit boards" and "high-temperature dielectric materials." The compound's ability to maintain performance at elevated temperatures (>300°C) makes it indispensable for 5G infrastructure components and electric vehicle battery insulation systems. Patent analyses reveal a 22% year-over-year increase in ODA-modified polymer applications for wearable electronics, addressing consumer demand for heat-resistant flexible displays.

The aerospace sector leverages 3,3'-Oxydianiline derivatives for composite matrix resins, with search queries like "ODA for carbon fiber reinforcement" growing by 18% since 2022. These materials demonstrate superior fatigue resistance compared to conventional epoxies, crucial for next-gen aircraft designs. Meanwhile, the medical device industry explores biocompatible polyimides derived from 15268-07-2 for implantable sensors, capitalizing on the monomer's hydrolysis resistance and FDA compliance potential.

Quality specifications for CAS No. 15268-07-2 typically require ≥99% purity, with HPLC analysis becoming standard practice. Analytical chemists frequently investigate "3,3'-Oxydianiline HPLC method development" to detect trace isomers that affect polymer crystallinity. Storage recommendations emphasize protection from light and moisture—key considerations for users searching "ODA shelf life under nitrogen." The compound's low volatility (vapor pressure: 0.01 mmHg at 25°C) enhances workplace safety during handling, a feature increasingly valued in industrial safety audits.

Emerging research explores 3,3'-Oxydianiline modifications for photovoltaic applications, particularly in perovskite solar cell hole-transport layers. Materials scientists are optimizing "ODA-doped charge transport materials" to improve device longevity—a hot topic in renewable energy circles. Concurrently, the compound's role in 3D printing filaments for high-temperature prototypes satisfies growing industrial demand for additive manufacturing solutions.

Global market analyses project a 6.8% CAGR for 3,3'-Oxydianiline derivatives through 2030, driven by EV adoption and 5G expansion. Suppliers increasingly highlight "ultra-high purity ODA" grades to meet semiconductor industry demands, while technical forums debate "alternative diamines vs ODA performance." Regulatory developments, particularly concerning REACH compliance and green chemistry certifications, now significantly influence procurement decisions across supply chains.

From a synthetic chemistry perspective, 15268-07-2 serves as a model compound for studying nucleophilic aromatic substitution kinetics. Educational searches for "ODA reaction mechanisms" have surged 40% among chemistry students, reflecting academic interest in its versatile reactivity. The compound's dual amine functionality enables precise stoichiometric control in polymerizations—a critical parameter for researchers investigating "molecular weight control in polyimides."

Recent innovations include 3,3'-Oxydianiline-based self-healing polymers that autonomously repair microcracks at elevated temperatures. This breakthrough addresses a key pain point in "polymer degradation prevention" searches, particularly for aerospace and automotive applications. Meanwhile, life cycle assessment studies of ODA production processes contribute to the circular economy discourse, with manufacturers investing in catalytic hydrogenation methods to reduce energy consumption.

As analytical techniques advance, 3,3'-Oxydianiline characterization now incorporates 2D NMR spectroscopy and mass spectrometry imaging to verify structural integrity. Quality control specialists frequently search for "ODA spectroscopic fingerprints" to differentiate between production batches. These developments coincide with industry shifts toward Industry 4.0 practices, where real-time process analytical technology (PAT) monitors 15268-07-2 synthesis parameters.

The compound's electron-donating properties make it valuable for designing organic semiconductors, particularly in OLED display technologies. Materials engineers increasingly combine 3,3'-Oxydianiline with electron-accepting moieties to tune charge transport characteristics—a technique dominating "conductive polymer design" literature. Concurrently, its UV stability prompts investigations into outdoor-durable coatings, meeting demand from the construction and automotive sectors.

Supply chain dynamics for CAS No. 15268-07-2 reflect broader chemical industry trends, with buyers searching for "regional ODA suppliers" to mitigate logistics risks. Technical data sheets now emphasize batch-to-batch consistency metrics, while advanced packaging solutions address concerns about "diamine discoloration prevention." These developments occur alongside growing interest in blockchain-tracked specialty chemicals to ensure material provenance.

Looking forward, 3,3'-Oxydianiline derivatives show promise in quantum dot encapsulation and membrane technologies for gas separation—areas generating substantial research funding. The compound's molecular architecture continues to inspire computational materials design, with molecular dynamics simulations predicting new polymer configurations. As industries prioritize multi-functional materials, 15268-07-2 remains at the forefront of high-performance polymer innovation.